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Compound of Interest

Compound Name: 4-Bromobutan-2-ol

Cat. No.: B2956154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 4-
Bromobutan-2-ol, a key intermediate in various organic syntheses. The information is

presented to be a valuable resource for professionals in research, scientific analysis, and drug

development.

Core Physical Properties
4-Bromobutan-2-ol is a bifunctional organic molecule containing both a hydroxyl group and a

bromine atom. These functional groups dictate its physical and chemical characteristics,

making it a versatile building block in the synthesis of more complex molecules. The

quantitative physical data for 4-Bromobutan-2-ol is summarized in the table below. It is

important to note that while some properties have been experimentally determined, others are

based on predictive models.
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Physical Property Value Notes

Molecular Formula C₄H₉BrO -

Molecular Weight 153.02 g/mol [1][2]

Boiling Point 69-71 °C at 10 Torr[1]

Melting Point Not available Data not found in literature

Density 1.448 ± 0.06 g/cm³ Predicted value[1]

Refractive Index Not available Data not found in literature

Solubility Not available

Data not found in literature.

The related isomer, 4-bromo-1-

butanol, is reported to be

insoluble in water.

Experimental Protocols
The following sections detail standardized experimental methodologies for the determination of

the key physical properties of liquid compounds like 4-Bromobutan-2-ol.

Determination of Boiling Point (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-boiling point determination method is suitable.

Apparatus:

Thiele tube or similar heating bath

Thermometer

Capillary tube (sealed at one end)

Small test tube

Sample of 4-Bromobutan-2-ol
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Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of 4-Bromobutan-2-ol is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in a heating bath (Thiele tube).

The heating bath is gently heated. A stream of bubbles will emerge from the open end of the

capillary tube as the air inside expands.

Heating is continued until a steady and rapid stream of bubbles is observed.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is recorded as the boiling point.

Determination of Density
The density of a liquid is its mass per unit volume. A common and accurate method for

determining the density of a liquid is by using a pycnometer.

Apparatus:

Pycnometer (a glass flask with a specific, accurately known volume)

Analytical balance

Thermometer

Sample of 4-Bromobutan-2-ol
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Procedure:

The clean and dry pycnometer is accurately weighed on an analytical balance (m₁).

The pycnometer is filled with distilled water of a known temperature and weighed again (m₂).

The density of water at this temperature is known.

The pycnometer is emptied, dried thoroughly, and then filled with 4-Bromobutan-2-ol at the

same temperature.

The pycnometer filled with the sample is weighed (m₃).

The volume of the pycnometer (V) can be calculated using the mass of the water (m₂ - m₁)

and the known density of water.

The density of 4-Bromobutan-2-ol is then calculated using the formula: Density = (m₃ - m₁) /

V.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and can be

determined using a refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Sample of 4-Bromobutan-2-ol

Ethanol and lens paper for cleaning

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.
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The prism of the refractometer is cleaned with ethanol and lens paper.

A few drops of 4-Bromobutan-2-ol are placed on the prism using a clean dropper.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature,

maintained by the constant temperature water bath.

The light source is switched on, and the eyepiece is adjusted until the crosshairs are in

focus.

The dispersion and adjustment knobs are turned until a sharp dividing line between the light

and dark fields is observed and aligned with the center of the crosshairs.

The refractive index is read from the scale.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of a liquid like 4-Bromobutan-2-ol can be qualitatively determined in various

solvents.

Apparatus:

Several small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

Sample of 4-Bromobutan-2-ol

Various solvents (e.g., water, ethanol, acetone, diethyl ether, hexane)

Procedure:

A small, measured volume (e.g., 1 mL) of a chosen solvent is placed in a test tube.

A small, measured volume (e.g., 0.1 mL) of 4-Bromobutan-2-ol is added to the solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2956154?utm_src=pdf-body
https://www.benchchem.com/product/b2956154?utm_src=pdf-body
https://www.benchchem.com/product/b2956154?utm_src=pdf-body
https://www.benchchem.com/product/b2956154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2956154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The mixture is agitated using a vortex mixer or by stirring vigorously.

The mixture is observed for homogeneity. If a single, clear phase is formed, the substance is

considered soluble. If two distinct layers remain or the mixture is cloudy, it is considered

insoluble or partially soluble.

This process is repeated with different solvents to determine the solubility profile of 4-
Bromobutan-2-ol.

Chemical Reactivity and Synthesis Pathway
4-Bromobutan-2-ol is a versatile intermediate in organic synthesis. Its hydroxyl group can be

oxidized to a ketone, and the resulting ketone can be reduced back to the alcohol. This

interconversion is a fundamental transformation in synthetic chemistry.

4-Bromobutan-2-ol 4-Bromobutan-2-one

Oxidation
(e.g., PCC, Swern)

Reduction
(e.g., NaBH4)

Click to download full resolution via product page

Caption: Interconversion of 4-Bromobutan-2-ol and 4-Bromobutan-2-one.

The oxidation of the secondary alcohol, 4-Bromobutan-2-ol, yields the corresponding ketone,

4-bromobutan-2-one. This can be achieved using various oxidizing agents such as pyridinium

chlorochromate (PCC) or by Swern oxidation. Conversely, the reduction of 4-bromobutan-2-one

with a reducing agent like sodium borohydride (NaBH₄) will yield 4-Bromobutan-2-ol. This

reversible pathway is crucial for synthetic strategies requiring the protection or modification of

either the alcohol or ketone functionality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB16222151_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutan-2-ol
https://www.benchchem.com/product/b2956154#4-bromobutan-2-ol-physical-properties
https://www.benchchem.com/product/b2956154#4-bromobutan-2-ol-physical-properties
https://www.benchchem.com/product/b2956154#4-bromobutan-2-ol-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2956154?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2956154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

